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Compound of Interest

Compound Name: Anthracophyllone

Cat. No.: B15595540

Essential Safety and Handling Guide for
Anthracophyllone

This guide provides immediate and essential safety and logistical information for handling
Anthracophyllone in a laboratory setting. Given the absence of a specific Safety Data Sheet
(SDS) for Anthracophyllone, a precautionary approach is mandatory. Researchers, scientists,
and drug development professionals should treat this compound as potentially hazardous.

Chemical and Physical Properties

Anthracophyllone is a natural sesquiterpene derived from mushrooms.[1][2] Its known
properties are summarized below.

Property Value Source
Molecular Formula C15H2002 [1]
Molecular Weight 232.32 daltons [1]
Appearance Deep blue pigment [1]
Storage Conditions -20°C or -80°C [1]

Known Biological Activity and Potential Hazards
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Anthracophyllone has demonstrated notable biological activities, which underscore the need
for careful handling to avoid exposure. It exhibits cytotoxicity against various cancer cell lines
including MCF-7, KB, NCI-H187, and Vero cells.[2] It also possesses antimicrobial properties,
showing activity against Bacillus cereus and antimalarial effects against Plasmodium
falciparum.[1]

Due to its cytotoxic nature, direct contact and aerosol inhalation must be strictly avoided. While
specific toxicity data is unavailable, it is prudent to handle Anthracophyllone with the same
precautions as other potent cytotoxic compounds.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure. The following table outlines the
recommended PPE for handling Anthracophyllone, particularly in its powdered form.
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Body Part

Required PPE

Specifications and Best
Practices

Hands

Double-gloving with chemical-

resistant gloves

Wear two pairs of nitrile or
vinyl gloves.[3] Change gloves
immediately if contaminated.
Wash hands thoroughly after

removing gloves.

Body

Dedicated lab coat or

disposable gown

A disposable, solid-front gown
is preferred to prevent skin
contact.[3] Clothing worn
under the lab coat should
consist of a long-sleeved shirt

and long pants.[4]

Eyes/Face

Safety glasses with side

shields or a face shield

Use a full-face shield when
there is a risk of splashes or

aerosol generation.[5]

Respiratory

N95 respirator or higher

A respirator is essential when
handling the powdered form to
prevent inhalation.[3][6]
Ensure the respirator is

properly fitted.

Feet

Closed-toe shoes

Shoes should be washable
and dedicated to the laboratory

environment.[4]

Operational Plan for Handling Anthracophyllone

Adherence to a strict, step-by-step operational plan is crucial for safety.

1. Preparation and Engineering Controls:

e Always handle powdered Anthracophyllone within a certified chemical fume hood or a

biological safety cabinet to control airborne particles.
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Ensure a safety shower and eyewash station are readily accessible.

Prepare all necessary materials and equipment before handling the compound to minimize
movement and potential for spills.

. Weighing and Reconstitution:

When weighing the solid compound, do so within the fume hood on a draft shield to prevent
dissemination of the powder.

Use dedicated spatulas and weighing boats.

If preparing a solution, add the solvent slowly to the solid to avoid splashing.
. Experimental Use:

Clearly label all containers with the compound name and hazard warnings.

Keep containers sealed when not in use.

Conduct all procedures with the potential for aerosol generation within a fume hood.
. Decontamination:

All surfaces and equipment that come into contact with Anthracophyllone should be
decontaminated. The appropriate decontamination solution will depend on the solvent used;
consult your institution's safety office for guidance.

Wipe down the work area in the fume hood before and after each use.

Disposal Plan

In the absence of a specific SDS, Anthracophyllone and all contaminated materials must be
treated as hazardous waste.

e Solid Waste: All disposable PPE (gloves, gowns, etc.), weighing boats, and other
contaminated materials should be collected in a dedicated, sealed hazardous waste
container.
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e Liquid Waste: Solutions containing Anthracophyllone should be collected in a clearly
labeled, sealed hazardous waste container. Do not pour any amount down the drain.[7]

o Sharps: Contaminated needles, syringes, or other sharps must be disposed of in a
designated sharps container for hazardous chemical waste.

o Disposal Vendor: All waste must be disposed of through a licensed hazardous waste
disposal company, following all local, state, and federal regulations.[8]

Workflow for Handling Anthracophyllone
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Caption: A logical workflow for the safe handling of Anthracophyllone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.epa.gov/emergency-response/personal-protective-equipment
https://hgic.clemson.edu/personal-protective-equipment-ppe-for-homeowner-pesticide-usage/
https://www.fishersci.com/store/msds?partNumber=AC104960250&productDescription=ANTHRONE%2C+98%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_9_Anthryloxirane_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b15595540#personal-protective-equipment-for-handling-anthracophyllone
https://www.benchchem.com/product/b15595540#personal-protective-equipment-for-handling-anthracophyllone
https://www.benchchem.com/product/b15595540#personal-protective-equipment-for-handling-anthracophyllone
https://www.benchchem.com/product/b15595540#personal-protective-equipment-for-handling-anthracophyllone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15595540?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

